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Introduction
The Axl receptor tyrosine kinase, a member of the TAM (Tyro3, Axl, Mer) family, has emerged

as a critical regulator of numerous cellular processes that are frequently hijacked by cancer

cells to promote tumor progression, metastasis, and therapeutic resistance.[1][2] Its

overexpression is correlated with poor prognosis in a wide array of malignancies, making it a

compelling target for novel anticancer therapies.[3][4] This technical guide provides a

comprehensive overview of Axl's function in oncology, detailing its signaling pathways, role in

tumorigenesis, and the methodologies used to investigate its activity.

The Axl Signaling Axis
Axl is a transmembrane receptor composed of an extracellular domain, a transmembrane helix,

and an intracellular kinase domain.[1] Its primary ligand is the vitamin K-dependent protein

Growth Arrest-Specific 6 (Gas6).[2][5] The binding of Gas6 to the extracellular domain of Axl

induces receptor dimerization and subsequent autophosphorylation of tyrosine residues within

the intracellular domain, initiating a cascade of downstream signaling events.[2][6]

Axl signaling is pleiotropic, activating multiple downstream pathways that collectively contribute

to a cancer-promoting phenotype. These include:
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PI3K/AKT/mTOR Pathway: This central signaling cascade promotes cell survival,

proliferation, and growth.[2][7]

MAPK/ERK Pathway: This pathway is crucial for cell proliferation, differentiation, and

survival.[2][7]

NF-κB Pathway: A key regulator of inflammation, immunity, and cell survival, its activation by

Axl contributes to an immunosuppressive tumor microenvironment.[2][8]

JAK/STAT Pathway: This pathway is involved in cell growth, survival, and differentiation.[2][8]

Axl can also be activated in a ligand-independent manner through heterodimerization with

other receptor tyrosine kinases, such as EGFR, HER2, and c-Met, further diversifying its

signaling output and contributing to therapeutic resistance.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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